Cas no 536710-25-5 (3-(4-ethoxyphenyl)-2-(methylsulfanyl)-3H,4H,5H-pyrimido5,4-bindol-4-one)

• Product Name: 3-(4-ethoxyphenyl)-2-(methylsulfanyl)-3H,4H,5H-pyrimido5,4-bindol-4-one
• CAS No: 536710-25-5
• MF: C₁₉H₁₇N₃O₂S
• MW: 351.422182798386
• CID: 6185156
• PubChem ID: 2156193
• Update Time: 2025-08-05

3-(4-ethoxyphenyl)-2-(methylsulfanyl)-3H,4H,5H-pyrimido5,4-bindol-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxyphenyl)-2-(methylsulfanyl)-3H,4H,5H-pyrimido5,4-bindol-4-one
• 3-(4-ethoxyphenyl)-2-methylsulfanyl-5H-pyrimido[5,4-b]indol-4-one
• Oprea1_019928
• AKOS002052968
• 3-(4-ethoxyphenyl)-2-(methylsulfanyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• EU-0022308
• 3-(4-ethoxyphenyl)-2-(methylthio)-3H-pyrimido[5,4-b]indol-4(5H)-one
• F0580-0621
• 536710-25-5

• Inchi： 1S/C19H17N3O2S/c1-3-24-13-10-8-12(9-11-13)22-18(23)17-16(21-19(22)25-2)14-6-4-5-7-15(14)20-17/h4-11,20H,3H2,1-2H3
• InChI Key： SAMLZEATVKNFFW-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C3C=CC=CC=3NC=2C(N1C1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 351.10414797g/mol
• Monoisotopic Mass: 351.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 83Ų

Additional information on 3-(4-ethoxyphenyl)-2-(methylsulfanyl)-3H,4H,5H-pyrimido5,4-bindol-4-one

Introduction to 3-(4-ethoxyphenyl)-2-(methylsulfanyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 536710-25-5)

The compound 3-(4-ethoxyphenyl)-2-(methylsulfanyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one, identified by its CAS number 536710-25-5, represents a structurally intricate heterocyclic molecule with significant potential in the realm of pharmaceutical chemistry. This compound belongs to the pyrimido[5,4-b]indole scaffold, a class of nitrogen-containing heterocycles that have garnered considerable attention due to their diverse biological activities and applications in drug discovery.

Pyrimido[5,4-b]indoles are fused bicyclic systems that combine the structural features of pyrimidines and indoles, enabling a wide range of interactions with biological targets. The presence of functional groups such as 4-ethoxyphenyl and methylsulfanyl in the molecule introduces additional layers of chemical diversity, which can modulate its pharmacokinetic properties and biological efficacy. The 3H,4H,5H-pyrimido[5,4-b]indol-4-one core structure is particularly noteworthy for its ability to engage with various enzymes and receptors, making it a promising candidate for therapeutic development.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrimido[5,4-b]indole derivatives. These compounds have been investigated for their roles in modulating inflammatory pathways, inhibiting enzyme activity, and interacting with DNA and RNA. The 3-(4-ethoxyphenyl)-2-(methylsulfanyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 536710-25-5) is no exception and has been the subject of several studies aimed at elucidating its mechanisms of action and therapeutic applications.

One of the most compelling aspects of this compound is its structural versatility. The pyrimido[5,4-b]indol-4-one scaffold allows for modifications at multiple positions, enabling chemists to fine-tune its biological properties. For instance, the methylsulfanyl group at the 2-position can influence the compound's solubility and metabolic stability, while the 4-ethoxyphenyl substituent may enhance its binding affinity to specific targets. Such structural features make this molecule an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

Recent research has highlighted the importance of pyrimido[5,4-b]indole derivatives in addressing various diseases. Studies have demonstrated their efficacy in inhibiting key enzymes involved in cancer progression, such as kinases and proteases. Additionally, these compounds have shown promise in treating neurological disorders by modulating neurotransmitter systems. The 3-(4-ethoxyphenyl)-2-(methylsulfanyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 536710-25-5) has been investigated for its potential to interact with these targets, offering a new avenue for therapeutic intervention.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the pyrimido[5,4-b]indol-4-one core typically begins with condensation reactions between appropriate precursors followed by functional group transformations to introduce the methylsulfanyl and ethoxyphenyl moieties. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications at key positions within the molecule.

In terms of pharmacokinetic properties,3-(4-ethoxyphenyl)-2-(methylsulfanyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 536710-25-5) exhibits characteristics that make it a promising candidate for further development. Preliminary studies suggest that it possesses favorable solubility profiles and metabolic stability, which are critical factors for drug efficacy. Additionally, ethoxyphenyl moiety enhances bioavailability while methylsulfanyl group contributes towards selectivity by interacting with specific binding pockets on biological targets.

The potential therapeutic applications of this compound are vast, ranging from oncology to neurology.* Researchers have explored its interactions with various enzymes and receptors*, identifying several promising pathways for drug development.* For example,* studies indicate that it may inhibit kinases involved in cancer cell proliferation* or modulate neurotransmitter receptors implicated in neurological disorders.* These findings underscore the compound's versatility* as a pharmacological tool* capable of addressing multiple diseases through distinct mechanisms.

As research continues* more insights will be gained into how structural modifications influence biological activity.* This knowledge will guide future synthetic efforts toward optimizing potency* selectivity* and pharmacokinetic properties.* The development pipeline for this class of compounds holds significant promise* not only because they exhibit diverse biological activities* but also because they can be readily modified using established synthetic methodologies.* This flexibility makes them ideal candidates for further exploration* both academically* and industrially.

In conclusion,3-(4-ethoxyphenyl)-2-(methylsulfanyl)-3H, 44-H, 55-H-pyrimido[55,44-b]indol*-44-one* (CAS No.* 5536710*25*55) is a structurally complex yet promising compound with significant potential in pharmaceutical research.* Its unique scaffold* functional groups* and demonstrated biological activities make it an attractive candidate for drug discovery efforts aimed at treating various diseases.* As our understanding of its pharmacological properties evolves,* so too will our ability to harness its therapeutic potential through rational design approaches.* This underscores the importance of continued investigation into this fascinating class of heterocyclic molecules.